
Comparative study of corrosion inhibition by
different triazole derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
5-(trifluoromethyl)-4H-1,2,4-

triazole-3-thiol

Cat. No.: B014414 Get Quote

Triazole Derivatives as Corrosion Inhibitors: A
Comparative Analysis
Triazole derivatives have garnered significant attention in the field of materials science and

electrochemistry due to their exceptional efficacy as corrosion inhibitors for a wide range of

metals and alloys. Their inherent molecular structure, featuring a five-membered ring with three

nitrogen atoms, facilitates strong adsorption onto metal surfaces, thereby creating a protective

barrier against corrosive environments. This guide provides a comparative study of the

corrosion inhibition performance of various triazole derivatives, supported by experimental data

and detailed methodologies, to assist researchers and scientists in the selection and

development of effective corrosion protection strategies.

Comparative Performance of Triazole Derivatives
The inhibition efficiency of triazole derivatives is influenced by factors such as the nature of the

substituents on the triazole ring, the type of metal, and the corrosive medium. The following

tables summarize the performance of several triazole derivatives on mild and carbon steel in

acidic media, providing a clear comparison of their protective capabilities.

Table 1: Corrosion Inhibition Efficiency of Various Triazole Derivatives on Mild Steel in 1 M HCl
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Triazole
Derivative

Concentration
(M)

Inhibition
Efficiency (%) -
EIS

Inhibition
Efficiency (%) -
PDP

Reference

Ethyl 2-(4-

phenyl-1H-1,2,3-

triazol-1-yl)

acetate [Tria-

CO₂Et]

1.0 x 10⁻³ 95.3 95.0 [1][2][3]

2-(4-phenyl-1H-

1,2,3-triazol-1-yl)

acetohydrazide

[Tria-CONHNH₂]

1.0 x 10⁻³ 95.0 - [1][2][3]

1-(5-methyl-1-

phenyl-1H-1,2,3-

triazol-4-

yl)ethanone

(MPTE)

0.5 x 10⁻³ - 95.1 [4]

4-amino-5-ethyl-

4H-1,2,4-triazole-

3thiol (AETT)

2.58 x 10⁻³ - 96.09 [5]

(1-p-tolyl-1H-

1,2,3-triazol-4-yl)

methanol (TTM)

1.0 x 10⁻³ 81.0 - [1][6]

5-hexylsulfanyl-

1,2,4-triazole

(HST)

1.0 x 10⁻³ 97.0 - [1][6]

Table 2: Corrosion Inhibition Efficiency of Triazole Derivatives on Carbon Steel in Acidic Media
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Triazole
Derivative

Metal
Corrosive
Medium

Concentrati
on (ppm)

Inhibition
Efficiency
(%)

Reference

(Z)-3-(1-(2-(4-

amino-5-

mercapto-4H-

1,2,4-triazol-

3-

yl)hydrazono)

ethyl)-2H-

chromen-2-

one (TZ1)

Carbon Steel 1 M HCl -
94.6 (EIS),

94.2 (PDP)
[7]

5-(2-(9H-

fluoren-9-

ylidene)hydra

zineyl)-4-

amino-4H-

1,2,4-triazole-

3-thiol (TZ2)

Carbon Steel 1 M HCl -
91.8 (EIS),

91.5 (PDP)
[7]

4-methyl-7-

(2-(1-(4-

nitrophenyl)-1

H-1,2,3-

triazol-4-

yl)ethoxy)-

coumarin

Carbon Steel 2 M HCl 75 95.0 [8]

Experimental Protocols
The evaluation of corrosion inhibitor performance relies on a set of standardized

electrochemical and gravimetric techniques. The following are detailed methodologies for the

key experiments cited in this guide.

Weight Loss Measurements
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This conventional method provides a direct measure of the corrosion rate by quantifying the

loss in mass of a metal specimen after exposure to a corrosive environment.

Specimen Preparation: Metal coupons of known dimensions are mechanically polished with

a series of emery papers of decreasing grit size, degreased with acetone, washed with

distilled water, and dried.

Initial Weighing: The initial weight of each coupon is accurately recorded.

Immersion: The coupons are immersed in the corrosive solution (e.g., 1 M HCl) with and

without the addition of the triazole inhibitor at a specific concentration and temperature for a

predetermined period.

Final Weighing: After the immersion period, the coupons are removed, cleaned to remove

corrosion products, dried, and weighed again.

Calculation of Inhibition Efficiency (IE%): IE% = [(W₀ - Wᵢ) / W₀] x 100 where W₀ is the

weight loss in the absence of the inhibitor and Wᵢ is the weight loss in the presence of the

inhibitor.

Electrochemical Measurements
Electrochemical techniques provide rapid and sensitive methods for studying corrosion

inhibition mechanisms. These experiments are typically performed in a three-electrode cell

containing the working electrode (metal specimen), a reference electrode (e.g., Saturated

Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire).

Potentiodynamic Polarization (PDP): This technique involves scanning the potential of the

working electrode and measuring the resulting current to determine the corrosion potential

(Ecorr) and corrosion current density (icorr). The inhibition efficiency is calculated as: IE% =

[(icorr₀ - icorrᵢ) / icorr₀] x 100 where icorr₀ and icorrᵢ are the corrosion current densities in the

absence and presence of the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS): EIS measures the impedance of the metal-

solution interface over a range of frequencies. The data is often represented as Nyquist plots.

The charge transfer resistance (Rct) is a key parameter obtained from these plots, which is

inversely proportional to the corrosion rate. The inhibition efficiency is calculated as: IE% =
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[(Rctᵢ - Rct₀) / Rctᵢ] x 100 where Rctᵢ and Rct₀ are the charge transfer resistances in the

presence and absence of the inhibitor, respectively.

Visualizing Experimental and logical workflows
The following diagrams illustrate the typical workflow for evaluating corrosion inhibitors and the

proposed mechanism of action for triazole derivatives.
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Caption: Workflow for Corrosion Inhibitor Evaluation.
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Caption: Corrosion Inhibition Mechanism of Triazoles.

Conclusion
The presented data clearly demonstrates that triazole derivatives are highly effective corrosion

inhibitors, with some derivatives achieving efficiencies well above 90%.[1][2][3][4][5][6][7][8]

The performance is dictated by the molecular structure, with the presence of heteroatoms (N,

S) and π-electrons playing a crucial role in the adsorption process on the metal surface.[9] The

selection of a specific triazole derivative should be based on the target metal, the nature of the

corrosive environment, and the desired level of protection. The standardized experimental

protocols outlined in this guide provide a robust framework for the comparative evaluation of

existing and novel triazole-based inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b014414?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC8694344/
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d0ra09679b
https://www.semanticscholar.org/paper/Novel-triazole-derivatives-as-ecological-corrosion-Nahl%C3%A9-Salim/458a6122db1d175ddad514d9303d90b54b424ea2
https://pdfs.semanticscholar.org/67cb/7993dfb54bf2d80935e2272de734ec65be76.pdf
https://www.researchgate.net/publication/256690727_Electrochemical_and_theoretical_investigation_of_triazole_derivatives_on_corrosion_inhibition_behavior_of_copper_in_hydrochloric_acid_medium
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09679b
https://pmc.ncbi.nlm.nih.gov/articles/PMC10719362/
https://scispace.com/pdf/synthesis-characterization-efficiency-evaluation-of-some-1d5agpdc.pdf
https://www.benchchem.com/pdf/Comparison_of_corrosion_inhibition_by_3_3_Dithiobis_1H_1_2_4_triazole_vs_other_triazoles.pdf
https://www.benchchem.com/product/b014414?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Novel triazole derivatives as ecological corrosion inhibitors for mild steel in 1.0 M HCl:
experimental & theoretical approach - PMC [pmc.ncbi.nlm.nih.gov]

2. Novel triazole derivatives as ecological corrosion inhibitors for mild steel in 1.0 M HCl:
experimental & theoretical approach - RSC Advances (RSC Publishing) [pubs.rsc.org]

3. semanticscholar.org [semanticscholar.org]

4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

5. researchgate.net [researchgate.net]

6. Novel triazole derivatives as ecological corrosion inhibitors for mild steel in 1.0 M HCl:
experimental & theoretical approach - RSC Advances (RSC Publishing)
DOI:10.1039/D0RA09679B [pubs.rsc.org]

7. Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in
1M HCl solution: experimental and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

8. scispace.com [scispace.com]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Comparative study of corrosion inhibition by different
triazole derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014414#comparative-study-of-corrosion-inhibition-
by-different-triazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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